56-40-6

Glycine

In Stock

• CAS RN:
• 56-40-6

• Formula:
• C2H5NO2

• InChI:
• InChI=1S/C2H5NO2/c3-1-2(4)5/h1,3H2,(H,4,5)

• InChIKey:
• DHMQDGOQFOQNFH-UHFFFAOYSA-N

• Inhibitory neurotransmitter and allosteric regulator of NMDA receptors.
  Glycine is used in Tris-Glycine electrophoresis buffer formulations. This is a highly purified grade suitable for use in peptide synthesis. Special grade of Glycine used specifically for cell culture and Molecular Biology applications.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  The glycine standard is produced under stringent conditions and measured with the highest possible precision.
  Glycine is a naturally occurringamino acid and an essential nutrient, which is used in its polycrystalline form as a pharmaceutical excipient.
  Glycine is a non-essential, non-polar, non-optical, glucogenic amino acid. Glycine, an inhibitor...

Benzoic acid, 4-nitro-, 1-methylethyl ester

Usually In Stock

• CAS RN:
• 13756-40-6

• Formula:
• C10H11NO4

• InChI:
• InChI=1S/C10H11NO4/c1-7(2)15-10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3

• InChIKey:
• JSZSPHFHMMXJEU-UHFFFAOYSA-N

• Benzoic acid, 4-nitro-, 1-methylethyl ester is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.2 g/mol. The purity is usually 95%.

N-[(5-methylthiophen-2-yl)methylidene]hydroxylamine

In Stock

• CAS RN:
• 42456-40-6

• Formula:
• C6H7NOS

• InChI:
• InChI=1S/C6H7NOS/c1-5-2-3-6(9-5)4-7-8/h2-4,8H,1H3

• InChIKey:
• XRUDLQMYHUIYOJ-QPJJXVBHSA-N

• N-[(5-methylthiophen-2-yl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19g/mol. The purity is usually 95%.

4'-Azetidinomethyl-3-bromobenzophenone

In Stock

• CAS RN:
• 898756-40-6

• Formula:
• C17H16BrNO

• InChI:
• InChI=1S/C17H16BrNO/c18-16-4-1-3-15(11-16)17(20)14-7-5-13(6-8-14)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2

• InChIKey:
• IWGPKQJVMZUSQH-UHFFFAOYSA-N

• 4'-Azetidinomethyl-3-bromobenzophenone is a useful research compound. Its molecular formula is C17H16BrNO and its molecular weight is 330.2 g/mol. The purity is usually 95%.

1,3,5-Tris(4'-fluorobiphenyl-4-yl)benzene

In Stock

• CAS RN:
• 372956-40-6

• Formula:
• C42H27F3

• InChI:
• InChI=1S/C42H27F3/c43-40-19-13-31(14-20-40)28-1-7-34(8-2-28)37-25-38(35-9-3-29(4-10-35)32-15-21-41(44)22-16-32)27-39(26-37)36-11-5-30(6-12-36)33-17-23-42(45)24-18-33/h1-27H

• InChIKey:
• KMIGKTQTBLIAJV-UHFFFAOYSA-N

• 1,3,5-Tris(4'-fluorobiphenyl-4-yl)benzene is a useful research compound. Its molecular formula is C42H27F3 and its molecular weight is 588.7 g/mol. The purity is usually 95%.

4-[(3-pyridinylmethylene)amino]-4H-1,2,4-triazol-3-yl hydrosulfide

• CAS RN:
• 466656-40-6

• Formula:
• C8H7N5S

• InChI:
• InChI=1S/C8H7N5S/c14-8-12-10-6-13(8)11-5-7-2-1-3-9-4-7/h1-6H,(H,12,14)/b11-5+

• InChIKey:
• QALIVDMZJNBRPZ-VZUCSPMQSA-N

• 4-[(3-pyridinylmethylene)amino]-4H-1,2,4-triazol-3-yl hydrosulfide is a useful research compound. Its molecular formula is C8H7N5S and its molecular weight is 205.24g/mol. The purity is usually 95%.

2,3-Dihydrobenzofuran-4-carboxylic acid

In Stock

• CAS RN:
• 209256-40-6

• Formula:
• C9H8O3

• InChI:
• InChI=1S/C9H8O3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-3H,4-5H2,(H,10,11)

• InChIKey:
• CHDSHBWEGSCEDX-UHFFFAOYSA-N

• 2,3-Dihydrobenzofuran-4-carboxylic acid, also known as 2,3-Dihydrobenzofuran-4-carboxylic acid, is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.

ENA-78

• CAS RN:
• 136956-40-6

• Formula:
• C5H4N2O2

• ENA-78, also known as ENA-78, is a useful research compound. Its molecular formula is C5H4N2O2. The purity is usually 95%.

1-(4-Methoxyphenyl)pyridin-2(1H)-one

Usually In Stock

• CAS RN:
• 725256-40-6

• Formula:
• C12H11NO2

• InChI:
• InChI=1S/C12H11NO2/c1-15-11-7-5-10(6-8-11)13-9-3-2-4-12(13)14/h2-9H,1H3

• InChIKey:
• XPOAQLWTRJJVPO-UHFFFAOYSA-N

• 1-(4-Methoxyphenyl)pyridin-2(1H)-one, also known as 1-(4-Methoxyphenyl)pyridin-2(1H)-one, is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.

1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonohydrazide

Usually In Stock

• CAS RN:
• 1006356-40-6

• Formula:
• C7H14N4O2S

• InChI:
• InChI=1S/C7H14N4O2S/c1-4-11-6(3)7(5(2)9-11)14(12,13)10-8/h10H,4,8H2,1-3H3

• InChIKey:
• HTBMCZZHIQZUOU-UHFFFAOYSA-N

• 1-ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonohydrazide is a useful research compound. Its molecular formula is C7H14N4O2S and its molecular weight is 218.28. The purity is usually 95%.

1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361656-40-6

• Formula:
• C12H17N3O2

• InChI:
• InChI=1S/C12H17N3O2/c1-3-12(16)15-6-4-10(5-7-15)8-11-13-9(2)17-14-11/h3,10H,1,4-8H2,2H3

• InChIKey:
• YASONYJKFFLUFR-UHFFFAOYSA-N

• 1-[4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.